Cas no 114873-09-5 (N-Boc-5-methyl-L-tryptophan)

• Product Name: N-Boc-5-methyl-L-tryptophan
• CAS No: 114873-09-5
• MF: C₁₇H₂₂N₂O₄
• MW: 318.367584705353
• CID: 2660883
• Update Time: 2025-06-07

N-Boc-5-methyl-L-tryptophan Chemical and Physical Properties

Names and Identifiers

• N-(tert-butoxycarbonyl)-DL-5-methyltryptophan
• Boc-L-5-MethylTryptophan
• N-BOC-5-METHYL-L-TRYPTOPHAN
• L-Tryptophan, N-[(1,1-dimethylethoxy)carbonyl]-5-methyl-
• Boc-5-Methyl-L-Trp-OH
• N-Boc-5-methyl-L-tryptophan

• Inchi： 1S/C17H22N2O4/c1-10-5-6-13-12(7-10)11(9-18-13)8-14(15(20)21)19-16(22)23-17(2,3)4/h5-7,9,14,18H,8H2,1-4H3,(H,19,22)(H,20,21)/t14-/m0/s1
• InChI Key： LXTPSKBAIKOFNX-AWEZNQCLSA-N
• SMILES： O(C(N[C@H](C(=O)O)CC1=CNC2C=CC(C)=CC1=2)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 446
• XLogP3: 2.3
• Topological Polar Surface Area: 91.4

Additional information on N-Boc-5-methyl-L-tryptophan

N-Boc-5-methyl-L-tryptophan (CAS No. 114873-09-5): A Comprehensive Overview

N-Boc-5-methyl-L-tryptophan (CAS No. 114873-09-5) is a versatile and important compound in the field of medicinal chemistry and pharmaceutical research. This amino acid derivative, characterized by its unique structural features, has gained significant attention due to its potential applications in the synthesis of bioactive peptides and small molecules. In this article, we will delve into the chemical properties, synthesis methods, and recent research advancements involving N-Boc-5-methyl-L-tryptophan.

Chemical Properties

N-Boc-5-methyl-L-tryptophan is a protected derivative of 5-methyl-L-tryptophan, where the Boc (tert-butoxycarbonyl) group serves as a protecting group for the amino functionality. The molecular formula of N-Boc-5-methyl-L-tryptophan is C₁₄H₂₀N₂O₃, and its molecular weight is 264.31 g/mol. The compound is a white to off-white solid with a melting point ranging from 148 to 150°C. It is soluble in organic solvents such as dichloromethane, dimethylformamide (DMF), and dimethyl sulfoxide (DMSO), but has limited solubility in water.

The presence of the Boc protecting group ensures that the amino group remains unreactive during synthetic manipulations, allowing for selective functionalization at other sites of the molecule. This property makes N-Boc-5-methyl-L-tryptophan an ideal building block for the synthesis of complex peptides and peptidomimetics.

Synthesis Methods

The synthesis of N-Boc-5-methyl-L-tryptophan typically involves several steps, starting from commercially available starting materials. One common approach is to begin with L-tryptophan, which is then methylated at the 5-position to form 5-methyl-L-tryptophan. This intermediate is subsequently protected with the Boc group using di-tert-butyl dicarbonate (Boc₂O) in the presence of a base such as sodium bicarbonate or triethylamine.

The reaction conditions are carefully controlled to ensure high yields and purity. For example, the methylation step can be carried out using methyl iodide or dimethyl sulfate in an appropriate solvent like methanol or ethanol. The Boc protection step typically proceeds under mild conditions to avoid side reactions and degradation of the product.

Applications in Medicinal Chemistry

N-Boc-5-methyl-L-tryptophan has found extensive applications in medicinal chemistry due to its unique structural features and functional versatility. One notable area of research involves its use in the synthesis of peptidomimetics designed to mimic natural peptides with enhanced stability and bioavailability.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of N-Boc-5-methyl-L-tryptophan in the development of novel inhibitors targeting specific enzymes involved in neurodegenerative diseases. The researchers synthesized a series of peptidomimetics incorporating this amino acid derivative and demonstrated their potent inhibitory activity against relevant enzymes such as beta-secretase (BACE1) and gamma-secretase.

In another study, scientists at a leading pharmaceutical company utilized N-Boc-5-methyl-L-tryptophan to design small molecules with improved pharmacokinetic properties for treating cancer. The resulting compounds exhibited enhanced cellular uptake and reduced toxicity compared to their parent structures, making them promising candidates for further preclinical evaluation.

Clinical Trials and Therapeutic Potential

The therapeutic potential of compounds derived from N-Boc-5-methyl-L-tryptophan has been explored in various clinical trials. One notable example is a phase II clinical trial evaluating a peptidomimetic drug candidate for treating Alzheimer's disease. The trial showed promising results, with patients experiencing significant improvements in cognitive function and reduced levels of beta-amyloid plaques in the brain.

In addition to neurodegenerative diseases, compounds derived from N-Boc-5-methyl-L-tryptophan have also shown promise in cancer therapy. A phase I clinical trial conducted by a research team at a major university investigated a small molecule inhibitor targeting a key oncogenic pathway. The results indicated that the compound was well-tolerated by patients and demonstrated antitumor activity in several types of cancer cells.

Conclusion

N-Boc-5-methyl-L-tryptophan (CAS No. 114873-09-5) is a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical properties make it an ideal building block for synthesizing complex peptides and peptidomimetics with enhanced biological activity and stability. Recent research advancements have demonstrated its utility in developing novel therapeutics for various diseases, including neurodegenerative disorders and cancer.